5-(Tert-Butyl)-2-Methylfuran-3-Carbonyl Chloride
Cat. No. B1273779
M. Wt: 200.66 g/mol
InChI Key: QWHLGIQXPRQHQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[c:5]1[cH:6][c:7]([C:11](=[O:12])[Cl:13])[c:8]([CH3:10])[o:9]1.[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[Li+:14].[OH-:15].[OH2:21]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[c:5]1[cH:6][c:7]([C:11]([OH:12])=[O:15])[c:8]([CH3:10])[o:9]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
Cc1oc(C(C)(C)C)cc1C(=O)Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C1CCOC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Li+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[OH-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O
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Outcomes
Product
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Name
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Cc1oc(C(C)(C)C)cc1C(=O)O
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Type
|
product
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Smiles
|
Cc1oc(C(C)(C)C)cc1C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
